Cas no 61794-54-5 (2-Propynoic acid, 3-(pentafluorophenyl)-)

• Product Name: 2-Propynoic acid, 3-(pentafluorophenyl)-
• CAS No: 61794-54-5
• MF: C₉HF₅O₂
• MW: 236.095060110092
• CID: 466059
• PubChem ID: 64533764
• Update Time: 2025-04-19

2-Propynoic acid, 3-(pentafluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-(pentafluorophenyl)-
• 3-(2,3,4,5,6-pentafluorophenyl)prop-2-ynoic acid
• DTXSID20734779
• SCHEMBL1881111
• 3-(Pentafluorophenyl)prop-2-ynoic acid
• AKOS013858601
• 61794-54-5

• Inchi： 1S/C9HF5O2/c10-5-3(1-2-4(15)16)6(11)8(13)9(14)7(5)12/h(H,15,16)
• InChI Key： JQMWIIYFMQIPHU-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C#CC(=O)O)F)F)F)F

Computed Properties

• Exact Mass: 235.98963
• Monoisotopic Mass: 235.98967008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3